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Compound of Interest

Compound Name: 5-Chloroisochroman

Cat. No.: B15233173

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloroisochroman (CAS RN: 182949-88-8) is a halogenated derivative of the isochroman
scaffold, a structural motif present in a variety of natural products and pharmacologically active
compounds. The strategic placement of a chlorine atom at the 5-position of the isochroman ring
system can significantly influence its electronic properties, lipophilicity, and metabolic stability,
thereby modulating its biological activity. This technical guide aims to provide a comprehensive
overview of the available physicochemical properties of 5-Chloroisochroman. However, a
thorough search of scientific literature and chemical databases reveals a significant lack of
experimentally determined data for this specific compound.

Physicochemical Properties

Despite the confirmed existence of 5-Chloroisochroman, detailed experimental
characterization of its core physicochemical properties is not readily available in the public
domain. The following table summarizes the current status of available data.
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Property Value Source
Molecular Formula CsoHoCIO

Molecular Weight 168.62 g/mol

CAS Registry Number 182949-88-8

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

pKa Data not available

It is crucial to note that some public databases may contain information for a similarly named
but structurally distinct compound, 5-Chloroisoquinoline. Researchers should exercise caution
to avoid confusing these two entities.

Experimental Protocols

The absence of published experimental data for 5-Chloroisochroman means that detailed,
validated protocols for the determination of its physicochemical properties are not available.
However, established methodologies for characterizing similar small molecules can be applied.

General Workflow for Physicochemical Property
Determination

The following diagram outlines a general experimental workflow for the determination of key
physicochemical properties of a novel compound like 5-Chloroisochroman.
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Synthesis & Purification

Synthesis of 5-Chloroisochroman
Purification (e.g., Chromatography, Recrystallization)

l Structural Confirmation (NMR, MS)

lProperty Determi‘j;atjon

Melting Point (DSC/MP Apparatus) Boiling Point (Distillation/Thermionic Emission) Solubility (Shake-flask/Potentiometric) pKa (Potentiometric/Spectrophotometric Titration)

Click to download full resolution via product page

Fig. 1: General experimental workflow for physicochemical characterization.

Signaling Pathways and Biological Activity

Currently, there is no specific information in the scientific literature detailing the biological
activity or associated signaling pathways of 5-Chloroisochroman. Research into the biological
effects of isochroman derivatives is ongoing, and future studies may elucidate the role, if any,
of this particular compound.

Conclusion

The physicochemical properties of 5-Chloroisochroman remain largely uncharacterized in
publicly accessible scientific literature. While its existence is confirmed by its CAS registry
number, essential data such as melting point, boiling point, solubility, and pKa have not been
experimentally determined or reported. Similarly, information regarding its biological activity and
related signaling pathways is absent. This knowledge gap presents an opportunity for further
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research to synthesize, characterize, and evaluate the pharmacological potential of 5-
Chloroisochroman. The general experimental protocols outlined in this guide can serve as a
foundational approach for such an investigation.

 To cite this document: BenchChem. [5-Chloroisochroman: A Review of Available
Physicochemical Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15233173#physicochemical-properties-of-5-
chloroisochroman]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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